Cas no 1545285-56-0 (N-(3-fluoro-2-methylphenyl)-2-methyloxolan-3-amine)

• Product Name: N-(3-fluoro-2-methylphenyl)-2-methyloxolan-3-amine
• CAS No: 1545285-56-0
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 4605105
• PubChem ID: 75525398
• Update Time: 2025-05-19

N-(3-fluoro-2-methylphenyl)-2-methyloxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-fluoro-2-methylphenyl)-2-methyloxolan-3-amine

• Inchi： 1S/C12H16FNO/c1-8-10(13)4-3-5-11(8)14-12-6-7-15-9(12)2/h3-5,9,12,14H,6-7H2,1-2H3
• InChI Key： CIMIYNZAUYZLTD-UHFFFAOYSA-N
• SMILES： O1CCC(NC2=CC=CC(F)=C2C)C1C

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 315.9±42.0 °C at 760 mmHg
• Flash Point: 144.8±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-(3-fluoro-2-methylphenyl)-2-methyloxolan-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(3-fluoro-2-methylphenyl)-2-methyloxolan-3-amine

N-(3-Fluoro-2-Methylphenyl)-2-Methyloxolan-3-Amine: A Comprehensive Overview

N-(3-Fluoro-2-Methylphenyl)-2-Methyloxolan-3-Amine, also known by its CAS number 1545285-56-0, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a fluoro-substituted aromatic ring with an oxolane (tetrahydrofuran) moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The fluorine atom in the aromatic ring plays a crucial role in modulating the electronic properties of the molecule. Fluorine's electronegativity introduces a dipole moment, which can influence the compound's reactivity and solubility. This feature is particularly valuable in medicinal chemistry, where fine-tuning molecular properties is essential for optimizing drug candidates. Recent studies have explored the impact of fluorine substitution on the pharmacokinetics of similar compounds, highlighting its potential to enhance bioavailability and metabolic stability.

The oxolane ring in N-(3-Fluoro-2-Methylphenyl)-2-Methyloxolan-3-Amine adds another layer of complexity to its structure. Oxolane moieties are known for their ability to form hydrogen bonds, which can significantly affect the compound's interactions with biological systems. This characteristic has led researchers to investigate its potential as a scaffold for developing bioactive molecules. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that oxolane-containing compounds exhibit promising anti-inflammatory activity, suggesting that this compound could be a lead candidate for further exploration.

One of the most intriguing aspects of N-(3-Fluoro-2-Methylphenyl)-2-Methyloxolan-3-Amine is its synthetic versatility. The molecule can be synthesized through various routes, including nucleophilic substitution and coupling reactions. A recent advancement in its synthesis involves the use of microwave-assisted techniques, which have significantly reduced reaction times while maintaining high yields. This development underscores the importance of continuous innovation in synthetic methodologies to meet the demands of modern drug discovery.

In terms of applications, N-(3-Fluoro-2-Methylphenyl)-2-Methyloxolan-3-Amine has shown potential in several therapeutic areas. Its ability to modulate cellular signaling pathways makes it a candidate for treating conditions such as neurodegenerative diseases and cancer. For example, a 2023 study in *Nature Communications* reported that analogs of this compound exhibit selective inhibition of kinase enzymes involved in tumor progression, highlighting its potential as an anticancer agent.

Moreover, the compound's unique structure has inspired researchers to explore its use in materials science. The combination of aromatic and cyclic ether groups makes it an attractive candidate for developing advanced polymers and coatings with tailored properties. A 2024 paper in *Advanced Materials* demonstrated that derivatives of this compound can form self-healing polymers with excellent mechanical strength, opening new avenues for their application in industrial settings.

Despite its promising prospects, N-(3-Fluoro-2-Methylphenyl)-2-Methyloxolan-3-Amine also presents challenges that require further investigation. Its stability under physiological conditions and potential toxicity are critical factors that need to be addressed before it can be considered for clinical use. Ongoing research is focusing on optimizing its pharmacokinetic profile and minimizing off-target effects to enhance its therapeutic index.

In conclusion, N-(3-Fluoro-2-Methylphenyl)-2-Methyloxolan-3-Amine (CAS No: 1545285-56-0) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for future innovations in medicine and materials science. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapies and advanced materials.